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Compound of Interest

Compound Name: Sodium dithionate

Cat. No.: B1216787 Get Quote

This guide provides critical safety protocols and logistical procedures for the handling and

disposal of sodium dithionate (also known as sodium hydrosulfite). Adherence to these

guidelines is essential for ensuring the safety of laboratory personnel and the environment.

Sodium dithionate is a self-heating substance that may catch fire, is harmful if swallowed, and

can cause serious eye irritation.[1][2][3] It reacts with water and acids, which can generate

sufficient heat to ignite combustibles and release toxic gases.[4][5][6][7]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling

sodium dithionate. It is crucial to use this equipment to prevent exposure and ensure personal

safety.[1][8]
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Protection Area Required Equipment Specifications and Remarks

Eye/Face Protection Safety Goggles / Face Shield

Wear tight-sealing safety

goggles.[1] A face shield is

also recommended.[4][9]

Equipment should conform to

EU EN 166 or US NIOSH

standards.[3][10]

Skin Protection Chemical-Resistant Gloves

Recommended materials

include rubber, neoprene, or

PVC.[8] Always inspect gloves

before use and use proper

removal techniques.[3]

Protective Clothing

Wear appropriate protective

clothing, such as an apron,

sleeves, or a lab coat, to

prevent skin contact.[8]

Fire/flame resistant and

impervious clothing is advised.

[10]

Respiratory Protection
NIOSH-Approved Respirator /

Dust Mask

A NIOSH-approved respirator

with a particulate filter is

required if airborne

concentrations exceed

exposure limits or if ventilation

is inadequate.[4][8][9] For

small-scale lab use, a

respirator conforming to EN

149 is recommended.[11]

Operational Plan: Step-by-Step Handling
Procedures
Follow these procedural steps to ensure the safe handling of sodium dithionate in a

laboratory setting.
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1. Preparation and Area Setup:

Ensure a well-ventilated work area. Use of a local exhaust ventilation system is required.[8]

Confirm that a safety shower and an eyewash station are readily accessible and in good

working order.[4][8]

Remove all sources of ignition, such as open flames or sparks, from the handling area.[8]

Use non-sparking tools.[5][8]

Clear the workspace of incompatible materials, especially strong acids, oxidizers,

combustible materials, and water.[4][8][9]

2. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as specified in the table above. This

includes protective gloves, safety goggles, a face shield, and appropriate protective clothing.

[4][9]

If there is a risk of inhalation, wear a NIOSH-approved respirator.[4]

3. Handling the Chemical:

Handle sodium dithionate in a designated area.[8]

Avoid the formation and spread of dust.[8][9]

Use the smallest possible amount of the chemical for your procedure.[8]

Keep the container tightly closed when not in use.[8][9]

Do not eat, drink, or smoke in the area where sodium dithionate is handled.[2][4][9]

4. Storage:

Store sodium dithionate in a cool, dry, well-ventilated area, away from direct sunlight and

moisture.[4][8]
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The storage temperature should not exceed 50°C (122°F).[1][4][9]

Store in tightly closed, original containers.[8][9]

Store away from incompatible materials like acids and oxidizing agents.[1][9] Maintain an air

gap between pallets or stacks.[1][4][9]

5. Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling and before

leaving the work area.[4][8][9]

Clean the work area to remove any residual contamination.

Disposal Plan: Step-by-Step Waste Management
Sodium dithionate must be disposed of as hazardous waste. Follow local, state, and federal

regulations for proper disposal.[5][8]

1. Waste Collection:

Collect waste sodium dithionate and any contaminated materials (e.g., paper towels,

gloves) in a suitable, labeled, and sealed container.[5]

Do not mix with other waste, especially incompatible materials.

2. Spill Management:

In case of a spill, evacuate the area and ensure it is well-ventilated.[8]

Remove all ignition sources.[8]

Cleanup personnel must wear the appropriate PPE.[8]

Cover the spill with dry sand, earth, or another non-combustible material.[5]

Carefully sweep or shovel the mixture into a sealed, dry container for disposal.[1][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://media.laballey.com/docbuilder/sodium-dithionite-lab-grade-500-grams-safety-data-sheet-66e856230140b.pdf
https://www.integraclear.com/msds/S365_26390_102.pdf
https://www.wessexchemicalfactors.co.uk/wp-content/uploads/2020/01/sodium-dithionite-sodium-hydrosulphite7775-14-6.pdf
http://westliberty.edu/health-and-safety/files/2012/08/Sodium-Dithionite.pdf
https://www.wessexchemicalfactors.co.uk/wp-content/uploads/2020/01/sodium-dithionite-sodium-hydrosulphite7775-14-6.pdf
https://media.laballey.com/docbuilder/sodium-dithionite-lab-grade-500-grams-safety-data-sheet-66e856230140b.pdf
https://www.wessexchemicalfactors.co.uk/wp-content/uploads/2020/01/sodium-dithionite-sodium-hydrosulphite7775-14-6.pdf
https://media.laballey.com/docbuilder/sodium-dithionite-lab-grade-500-grams-safety-data-sheet-66e856230140b.pdf
https://www.integraclear.com/msds/S365_26390_102.pdf
https://www.wessexchemicalfactors.co.uk/wp-content/uploads/2020/01/sodium-dithionite-sodium-hydrosulphite7775-14-6.pdf
https://www.integraclear.com/msds/S365_26390_102.pdf
http://westliberty.edu/health-and-safety/files/2012/08/Sodium-Dithionite.pdf
https://www.wessexchemicalfactors.co.uk/wp-content/uploads/2020/01/sodium-dithionite-sodium-hydrosulphite7775-14-6.pdf
https://www.benchchem.com/product/b1216787?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1697.pdf
http://westliberty.edu/health-and-safety/files/2012/08/Sodium-Dithionite.pdf
https://www.benchchem.com/product/b1216787?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1697.pdf
http://westliberty.edu/health-and-safety/files/2012/08/Sodium-Dithionite.pdf
http://westliberty.edu/health-and-safety/files/2012/08/Sodium-Dithionite.pdf
http://westliberty.edu/health-and-safety/files/2012/08/Sodium-Dithionite.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1697.pdf
https://media.laballey.com/docbuilder/sodium-dithionite-lab-grade-500-grams-safety-data-sheet-66e856230140b.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1697.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DO NOT use water to clean up the spill, as this can cause a dangerous reaction.[5] Do not

wash into the sewer.[5]

3. Final Disposal:

Dispose of the hazardous waste through a licensed contractor or an approved waste

disposal plant.[1][9]

Contact your institution's environmental health and safety department or your regional

Environmental Protection Agency (EPA) office for specific guidance.[5]
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Caption: Workflow for safe handling and disposal of Sodium Dithionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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